Nephelin

Specification

• CAS No.: 1302-72-3
• Molecular Formula: C10H14ClN3
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Nephelin is a sodium-potassium aluminum silicate with varying formulations depending on the analytical approach. The most current and widely accepted chemical formula is Na₃K(Al₄Si₄O₁₆), though it is also commonly represented as (Na,K)AlSiO₄. Notably, potassium is considered an essential component of nephelin's structure, as recognized in recent mineralogical classifications.

The composition of nephelin can be broken down into its constituent elements as follows:

Element	Percentage
Potassium	6.69% K (8.06% K₂O)
Sodium	11.80% Na (15.91% Na₂O)
Aluminum	18.47% Al (34.90% Al₂O₃)
Silicon	19.23% Si (41.13% SiO₂)
Oxygen	43.81% O
Total	100.00% (100.00% total oxide)

The empirical formula is typically represented as Na₀.₇₅K₀.₂₅Al(SiO₄), indicating the relative proportions of sodium and potassium in the structure. The molecular weight of nephelin is approximately 146.08 grams per mole.

Crystallographic Properties

Nephelin crystallizes in the hexagonal crystal system with a pyramidal H-M symbol (6) and space group P6₃. Its crystal structure is characterized by the following parameters:

Property	Value
Axial Ratios	a:c = 1:0.83966
Cell Dimensions	a = 10.01 Å, c = 8.405 Å, Z = 8
Cell Volume	729.35 ų
Calculated Density	2.66 g/cm³

X-ray diffraction analysis reveals intensity patterns with primary peaks at 3.069, 4.25, and 4.015. The structure shows varying degrees of silicon-aluminum ordering, with most samples demonstrating nearly complete Si-Al ordering, though some exhibit disorder up to 20%.

Physical Properties

Nephelin possesses a distinctive set of physical properties that aid in its identification and characterization. These properties are crucial for both mineralogists and industrial applications.

Macroscopic Properties

The following table summarizes the key physical properties of nephelin:

Property	Description
Color	White, gray, yellowish, sometimes brown or reddish white
Luster	Vitreous to greasy
Hardness	5.5-6 on the Mohs scale
Density	2.55-2.66 g/cm³
Cleavage	Poor on {1010}; indistinct on {0001}
Fracture	Sub-conchoidal
Transparency	Transparent to translucent to opaque
Streak	White
Habit	Massive granular; sometimes prismatic crystals

Optical Properties

Under microscopic examination, nephelin exhibits specific optical characteristics valuable for identification in thin sections:

Property	Value/Description
Crystal Habit	Anhedral masses; occasionally prismatic with square or hexagonal cross-section
Color in Thin Section	Colorless (non-pleochroic)
Refractive Indices	nω = 1.529-1.546, nε = 1.526-1.542
Birefringence	δ = 0.003-0.004 (low)
Optic Sign	Uniaxial negative (-)
Relief	Low
Twinning	On {1010}, {3365}, {1122}

The mineral's low birefringence and colorless appearance in thin section are particularly characteristic features that distinguish it from similar minerals.

Occurrence and Geological Significance

Geological Environments

Nephelin primarily occurs in silica-poor igneous rocks, where it serves as a rock-forming mineral. It is particularly common in nepheline syenite, an igneous rock frequently found in alkaline complexes. The mineral forms under conditions of silica undersaturation, typically in iron and magnesium-rich igneous rocks alongside minerals such as perovskite, spinel, and olivine.

Additionally, nephelin can be found in:

• Intermediate igneous rocks with aegirine and augite

• Various volcanic formations

• Certain metamorphic rock assemblages

Notable Localities

Significant nephelin deposits and notable specimens have been documented from several locations worldwide, including:

• Bancroft, Ontario, Canada

• Magnet Cove, Ouachita Mountains, Hot Spring County, Arkansas, USA

These localities have produced characteristic specimens that have contributed to our understanding of nephelin's properties and variations.

Nomenclature and Historical Context

Chemical Behavior and Transformations

Reactivity

One of nephelin's most characteristic properties is its reaction with strong acids, during which it becomes cloudy – the property that inspired its name. This reaction occurs due to the mineral's structural framework and the relative mobility of its constituent ions.

Alteration and Secondary Mineralization

Under subsolidus conditions, nephelin readily undergoes replacement by numerous secondary minerals. The most common secondary minerals resulting from nephelin alteration include:

• Zeolites (primarily natrolite, analcime, and gonnardite)

• Cancrinite

• Muscovite

• Aluminum oxyhydroxide phases (gibbsite, böhmite, and nordstrandite)

This tendency toward alteration is significant in understanding the paragenetic sequences in nephelin-bearing rock formations.

Industrial Applications and Economic Significance

Nephelin has several industrial applications owing to its chemical composition and physical properties. Though the search results don't provide detailed information about its specific applications, the mineral is known to be used in:

• Ceramic production

• Glass manufacturing

• As a source of aluminum in certain industrial processes

Analytical Identification and Characterization

Analytical Techniques

The identification and characterization of nephelin typically employ multiple analytical techniques:

• X-ray diffraction (XRD) for crystal structure determination

• Chemical analysis for elemental composition

• Raman spectroscopy for molecular structure analysis

• Infrared spectroscopy for bonding characteristics

Distinguishing Features and Common Misidentifications

Caution should be exercised when identifying nephelin specimens, as misidentifications are common in mineral collections and commercial contexts. Notably, some dealers on online platforms have been known to sell aragonite specimens, particularly orange-brown hexagonal clusters from China, as nephelin. True nephelin can be distinguished by its characteristic reaction with acids, density measurements, and optical properties.